Cas no 2228147-05-3 (methyl 3-amino-2-(2,5-dimethoxypyridin-4-yl)propanoate)

• Product Name: methyl 3-amino-2-(2,5-dimethoxypyridin-4-yl)propanoate
• CAS No: 2228147-05-3
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 6378923
• PubChem ID: 165653533
• Update Time: 2025-10-28

methyl 3-amino-2-(2,5-dimethoxypyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2,5-dimethoxypyridin-4-yl)propanoate
• 2228147-05-3
• EN300-1730686

• Inchi： 1S/C11H16N2O4/c1-15-9-6-13-10(16-2)4-7(9)8(5-12)11(14)17-3/h4,6,8H,5,12H2,1-3H3
• InChI Key： LAPASUVHKOYGAQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1C(C(=O)OC)CN)OC

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83.7Ų

Additional information on methyl 3-amino-2-(2,5-dimethoxypyridin-4-yl)propanoate

Introduction to Methyl 3-Amino-2-(2,5-Dimethoxypyridin-4-Yl)Propanoate (CAS No. 2228147-05-3)

Methyl 3-amino-2-(2,5-dimethoxypyridin-4-yl)propanoate, identified by the CAS registry number 2228147-05-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science. The molecule consists of a methyl ester group attached to a propanoate backbone, which is further substituted with an amino group and a pyridine ring bearing two methoxy substituents at the 2 and 5 positions.

The pyridine ring in methyl 3-amino-2-(2,5-dimethoxypyridin-4-yl)propanoate plays a crucial role in determining the compound's chemical reactivity and biological activity. Pyridine derivatives are well-known for their ability to form hydrogen bonds and participate in π-interactions, making them valuable in medicinal chemistry for designing bioactive molecules. The presence of two methoxy groups on the pyridine ring enhances the compound's solubility and stability, which are critical properties for pharmaceutical applications.

Recent studies have highlighted the potential of methyl 3-amino-2-(2,5-dimethoxypyridin-4-yl)propanoate as a precursor for synthesizing advanced materials with tailored electronic properties. Researchers have explored its use in constructing coordination polymers and metal-organic frameworks (MOFs), which are widely used in gas storage, catalysis, and sensing technologies. The amino group in the molecule provides a versatile site for functionalization, enabling the incorporation of various metal ions or organic linkers.

In terms of synthesis, methyl 3-amino-2-(2,5-dimethoxypyridin-4-yl)propanoate can be prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The synthesis typically begins with the preparation of the pyridine derivative, followed by its coupling with an amino-containing propanoic acid derivative under appropriate conditions. Optimization of reaction conditions, such as temperature and solvent choice, is essential to achieve high yields and purity.

From a biological standpoint, methyl 3-amino-2-(2,5-dimethoxypyridin-4-yl)propanoate has shown promise as a lead compound for developing new drugs targeting specific enzymes or receptors. Its structure allows for fine-tuning of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). For instance, studies have demonstrated that this compound can modulate the activity of certain kinases involved in cellular signaling pathways, making it a candidate for anti-cancer drug development.

The methyl ester group in the molecule contributes to its lipophilicity, which is an important factor for drug delivery systems. By modifying this group or introducing additional substituents on the pyridine ring or propanoate backbone, researchers can further enhance the compound's bioavailability and therapeutic efficacy.

In conclusion, methyl 3-amino-2-(2,5-dimethoxypyridin-4-yl)propanoate (CAS No. 2228147-05-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure provides ample opportunities for further research and development in areas ranging from material science to pharmacology. As new insights into its properties continue to emerge from cutting-edge studies, this compound is poised to play an increasingly important role in advancing both academic research and industrial applications.